Cas no 70265-07-5 (1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
• CAS No: 70265-07-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 547509
• PubChem ID: 643366
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
• 70265-07-5
• DTXSID80426300
• SCHEMBL2539347

• Inchi： 1S/C8H11NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h5-6H,1-4H2,(H,9,10,11)/t5-,6-/m0/s1
• InChI Key： WLDMPODMCFGWAA-WDSKDSINSA-N
• SMILES： O=C1[C@H]2CCCC[C@@H]2C(N1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones